Cas no 204068-72-4 (2-Thiophenecarboxylicacid, 5-amino-)

• Product Name: 2-Thiophenecarboxylicacid, 5-amino-
• CAS No: 204068-72-4
• MF: C₅H₅NO₂S
• MW: 143.163699865341
• CID: 241296
• PubChem ID: 19433970
• Update Time: 2025-04-19

2-Thiophenecarboxylicacid, 5-amino- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 5-amino-
• 5-AMINO-2-THIOPHENECARBOXYLIC ACID
• 5-aminothiophene-2-carboxylic acid
• 2-thiophenecarboxylic acid,5-amino
• FT-0703793
• 2-THIOPHENECARBOXYLIC ACID, 5-AMINO-
• 2-aminothiophene 5-carboxylic
• CS-0370466
• MB07244
• 204068-72-4
• EN300-70859
• AKOS006281621
• MFCD09263798
• YZRVTSCLFRCFPW-UHFFFAOYSA-N
• DTXSID50598806
• 2-Thiophenecarboxylicacid,5-amino-
• SCHEMBL380126

• Inchi： 1S/C5H5NO2S/c6-4-2-1-3(9-4)5(7)8/h1-2H,6H2,(H,7,8)
• InChI Key： YZRVTSCLFRCFPW-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(=O)O)N

Computed Properties

• Exact Mass: 143.00400
• Monoisotopic Mass: 143.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 91.56000
• LogP: 1.60970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids